Cas no 125305-79-5 (Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate)

Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate structure
125305-79-5 structure
Product Name:Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
CAS No:125305-79-5
MF:C13H15NO2S
MW:249.32870221138
CID:2108751
Update Time:2023-08-03

Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
    • FSBLLLYYNCJWMS-UHFFFAOYSA-N
    • ethyl 2-methyl-2-(2-benzothiazolyl)propionate
    • Ethyl 2-(benzo[d]thiazol-2-yl)-2-methylpropanoate
    • Inchi: 1S/C13H15NO2S/c1-4-16-12(15)13(2,3)11-14-9-7-5-6-8-10(9)17-11/h5-8H,4H2,1-3H3
    • InChI Key: FSBLLLYYNCJWMS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C(C(=O)OCC)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Topological Polar Surface Area: 67.4
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